Cas no 169815-80-9 (methyl furo[2,3-b]pyridine-5-carboxylate)

• Product Name: methyl furo[2,3-b]pyridine-5-carboxylate
• CAS No: 169815-80-9
• MF: C₉H₇NO₃
• MW: 177.156782388687
• CID: 1107500
• PubChem ID: 15295610
• Update Time: 2025-04-20

methyl furo[2,3-b]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Furo[2,3-b]pyridine-5-carboxylic acid methyl ester
• methyl furo[2,3-b]pyridine-5-carboxylate
• 169815-80-9
• AT32385
• SB16256
• DA-09423
• SCHEMBL7422514
• CS-0056756

• Inchi： 1S/C9H7NO3/c1-12-9(11)7-4-6-2-3-13-8(6)10-5-7/h2-5H,1H3
• InChI Key： KPSZEMSPMRLCCI-UHFFFAOYSA-N
• SMILES： O1C=CC2=CC(C(=O)OC)=CN=C12

Computed Properties

• Exact Mass: 177.04261
• Monoisotopic Mass: 177.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids